Cas no 1355658-56-8 (N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide
• CAS No: 1355658-56-8
• MF: C₁₆H₁₆FN₃OS
• MW: 317.381145477295
• CID: 6028559
• PubChem ID: 56823938
• Update Time: 2025-05-20

N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide
• AKOS033007817
• 1355658-56-8
• Z1049423182
• EN300-26681120

• Inchi： 1S/C16H16FN3OS/c1-2-8-20(9-7-18)16(21)14-11-19-15(22-14)10-12-3-5-13(17)6-4-12/h3-6,11H,2,8-10H2,1H3
• InChI Key： ONNMPCVFUYHUAF-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC(=CC=2)F)=NC=C1C(N(CC#N)CCC)=O

Computed Properties

• Exact Mass: 317.09981148g/mol
• Monoisotopic Mass: 317.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide

N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 1355658-56-8, named N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The thiazole ring serves as a central scaffold, with substituents at positions 2 and 5 contributing to its unique properties.

The 1,3-thiazole core is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This structure is highly versatile and can be functionalized at various positions to achieve desired biological activities. In this compound, the 4-fluorophenylmethyl group is attached at position 2 of the thiazole ring, introducing electron-withdrawing effects that can influence the molecule's reactivity and pharmacokinetic properties. Additionally, the cyanomethyl and propyl groups are attached to the nitrogen atom at position 5, creating a branched structure that may enhance solubility or bioavailability.

Recent studies have highlighted the potential of thiazole derivatives as inhibitors of various enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that similar compounds exhibit potent inhibitory activity against kinases involved in cancer cell proliferation. The presence of a fluorophenyl group in this compound suggests that it may exhibit enhanced selectivity due to the electron-withdrawing nature of fluorine atoms, which can stabilize certain transition states during enzymatic reactions.

The synthesis of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazole ring via cyclization reactions, followed by functionalization at specific positions using nucleophilic substitutions or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such heterocycles while maintaining high yields and purity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent for chronic diseases such as inflammation and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it an attractive candidate for further investigation. For example, studies in *Cell Chemical Biology* revealed that similar thiazole derivatives can inhibit the activity of cyclooxygenase enzymes, which are central to inflammatory processes.

In terms of structural optimization, researchers have explored variations in substituent patterns to improve potency and selectivity. The introduction of a propyl group at position 5 may enhance lipophilicity, thereby increasing membrane permeability and improving drug delivery. Conversely, the cyanomethyl group could serve as a bioisosteric replacement for other functionalities, offering flexibility in molecular design.

Looking ahead, ongoing research aims to elucidate the exact mechanism of action of this compound and its analogs. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to study its interactions with target proteins at atomic resolution. These insights will be crucial for guiding future drug design efforts and optimizing therapeutic efficacy.

In conclusion, N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide represents a cutting-edge example of how structural diversity within thiazole derivatives can lead to novel therapeutic agents. Its unique combination of functional groups and pharmacological properties positions it as a valuable tool in both academic research and industrial drug development.